Cas no 668477-14-3 (4-Thiazoleacetic acid, 2-[4-(1-methylethyl)phenyl]-, methyl ester)

4-Thiazoleacetic acid, 2-[4-(1-methylethyl)phenyl]-, methyl ester structure
668477-14-3 structure
Product Name:4-Thiazoleacetic acid, 2-[4-(1-methylethyl)phenyl]-, methyl ester
CAS No:668477-14-3
MF:C15H17NO2S
MW:275.36598277092
CID:1718858
PubChem ID:68617756
Update Time:2025-04-21

4-Thiazoleacetic acid, 2-[4-(1-methylethyl)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazoleacetic acid, 2-[4-(1-methylethyl)phenyl]-, methyl ester
    • Methyl 2-[4-(1-methylethyl)phenyl]-4-thiazoleacetate
    • SCHEMBL3373937
    • AKOS017259594
    • DTXSID601217567
    • 668477-14-3
    • [2-(4-isopropyl-phenyl)-thiazol-4-yl]-acetic acid methyl ester
    • XNZMFRZTYQHFQS-UHFFFAOYSA-N
    • Inchi: 1S/C15H17NO2S/c1-10(2)11-4-6-12(7-5-11)15-16-13(9-19-15)8-14(17)18-3/h4-7,9-10H,8H2,1-3H3
    • InChI Key: XNZMFRZTYQHFQS-UHFFFAOYSA-N
    • SMILES: S1C=C(CC(=O)OC)N=C1C1C=CC(=CC=1)C(C)C

Computed Properties

  • Exact Mass: 275.09811
  • Monoisotopic Mass: 275.09799996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 39.19
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